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Compound of Interest

Compound Name:
Tributyltetradecylphosphonium

chloride

Cat. No.: B1311163 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Tributyltetradecylphosphonium chloride, a compound that requires

careful management. Adherence to these protocols is critical for minimizing risk and ensuring

operational integrity.

Tributyltetradecylphosphonium chloride is classified as harmful if swallowed and causes

severe skin burns and eye damage.[1][2][3][4] It is crucial to handle this chemical with the

appropriate personal protective equipment and to be prepared for emergency situations.

Personal Protective Equipment (PPE)
Proper PPE is the first line of defense against chemical exposure. The following table

summarizes the recommended protective gear when handling

Tributyltetradecylphosphonium chloride.
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Body Part Recommended Protection Specifications

Eyes/Face
Safety Goggles and/or Full-

Face Shield

Tightly fitting safety goggles

conforming to EN 166 (EU) or

NIOSH (US).[1] A full-face

shield is recommended where

splashing is possible.[2]

Skin Protective Gloves and Clothing

Wear impervious, fire/flame-

resistant clothing.[1] PVC

gloves are recommended for

applications where contact is

likely.[5] Handle with gloves

and inspect them prior to use.

[1]

Respiratory Respirator

If exposure limits are exceeded

or irritation is experienced, use

a full-face respirator.[1] For

conditions with dust or mist, a

NIOSH-approved particulate

respirator may be worn.[2]

Emergency First Aid Procedures
In the event of exposure, immediate and appropriate first aid is critical. Follow these steps for

different types of exposure:

If Inhaled: Move the individual to fresh air and keep them comfortable for breathing.[1][3] If

the person is not breathing, provide artificial respiration.[3] Seek immediate medical

attention.[1]

If on Skin: Immediately remove all contaminated clothing.[3] Rinse the affected skin area with

plenty of water.[3] Get immediate medical advice.[6]

If in Eyes: Rinse cautiously with water for at least 15 minutes, ensuring to lift the upper and

lower eyelids.[1][3][7] If present, remove contact lenses after the first 5 minutes and continue

rinsing.[5] Seek immediate medical attention.[7]
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If Swallowed: Rinse the mouth with water.[1][3] Do NOT induce vomiting.[1][2][3] Call a

poison control center or doctor immediately for treatment advice.[5]

Operational and Disposal Plans
Handling and Storage:

Avoid contact with skin, eyes, and clothing.[2]

Do not breathe dust, fumes, gas, mist, vapors, or spray.[2][3]

Wash hands thoroughly after handling.[2][3]

Store in a cool, dry, and well-ventilated area away from heat sources and direct sunlight.[2]

Keep containers tightly closed and store locked up.[1][2][3]

Spill Management:

In case of a spill, do not touch the spilled material.[2]

Contain the spill using an inert, non-combustible absorbent material like sand or earth.[2]

Sweep or vacuum the material into an approved disposal container.[2]

Ensure adequate ventilation during cleanup.[2]

Disposal:

Dispose of contents and containers in accordance with all local, state, and federal

regulations.[1][5]

The substance should not be deposited into a sewage facility.[6][8]

Incineration in an approved incinerator is a recommended method of disposal.[5][8]

The following diagram outlines the standard operating procedure for safely handling

Tributyltetradecylphosphonium chloride.
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1. Pre-Handling Preparation

2. Don Personal Protective Equipment (PPE)

Ensure all PPE is available and in good condition

3. Chemical Handling

Proceed with handling only after wearing appropriate PPE

4. Post-Handling Procedures

After handling, decontaminate work area

Emergency Procedures

In case of exposure or spill

5. Waste Disposal

Segregate and label waste appropriately

Click to download full resolution via product page

Caption: Standard Operating Procedure for Handling Tributyltetradecylphosphonium
Chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.guidechem.com/msds/81741-28-8.html
https://pubchem.ncbi.nlm.nih.gov/compound/Tri-n-butyl-tetradecyl-phosphonium-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/Tri-n-butyl-tetradecyl-phosphonium-chloride
https://files.dep.state.pa.us/Water/Wastewater%20Management/EDMRPortalFiles/Chemical_Additives/MSDS/949.pdf
https://s3.amazonaws.com/gelest/sds/OMPH073_GHS+EU_English.pdf
https://iolitec.de/sites/iolitec.de/files/sds/SDS%20IN-0017%20P444%2814%29%20Cl%2C%20Tributyltetradecylphosphonium%20chloride_2.pdf
https://aplng.com.au/wp-content/uploads/2024/07/HB006583_BE-9.pdf
https://www.benchchem.com/product/b1311163#personal-protective-equipment-for-handling-tributyltetradecylphosphonium-chloride
https://www.benchchem.com/product/b1311163#personal-protective-equipment-for-handling-tributyltetradecylphosphonium-chloride
https://www.benchchem.com/product/b1311163#personal-protective-equipment-for-handling-tributyltetradecylphosphonium-chloride
https://www.benchchem.com/product/b1311163#personal-protective-equipment-for-handling-tributyltetradecylphosphonium-chloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1311163?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1311163?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

